Cas no 1234692-88-6 (D-azido-tert-leucine CHA salt)

• Product Name: D-azido-tert-leucine CHA salt
• CAS No: 1234692-88-6
• MF: C₁₂H₂₄N₄O₂
• MW: 256.344562530518
• CID: 5206652
• Update Time: 2025-05-20

D-azido-tert-leucine CHA salt Chemical and Physical Properties

Names and Identifiers

• D-azido-tert-leucine CHA salt
• N3-D-tert-Leu-OH.CHA

• Inchi： 1S/C6H11N3O2.C6H13N/c1-6(2,3)4(5(10)11)8-9-7;7-6-4-2-1-3-5-6/h4H,1-3H3,(H,10,11);6H,1-5,7H2/t4-;/m0./s1
• InChI Key： XYKIPGQWUPHVSX-WCCKRBBISA-N
• SMILES： NC1CCCCC1.[C@H](N=[N+]=[N-])(C(=O)O)C(C)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on D-azido-tert-leucine CHA salt

D-azido-tert-leucine CHA salt: A Key Intermediate in Modern Chemical Biology and Medicinal Chemistry

D-azido-tert-leucine CHA salt, a meticulously crafted chemical entity, represents a significant advancement in the realm of synthetic chemistry and biopharmaceutical applications. The compound, identified by its unique CAS number 1234692-88-6, serves as a pivotal intermediate in the synthesis of novel bioactive molecules. Its structural composition, featuring a combination of a tert-leucine backbone and an azido functional group, makes it an invaluable tool for researchers exploring innovative therapeutic strategies.

The utility of D-azido-tert-leucine CHA salt stems from its versatile reactivity, particularly its ability to participate in various chemical transformations such as click chemistry and cross-coupling reactions. These reactions are fundamental to the development of complex molecular architectures, enabling the creation of novel drug candidates with enhanced pharmacological properties. The azido group, in particular, is a well-documented moiety that facilitates the introduction of other functional groups through copper-free azide-alkyne cycloadditions, a process that has gained considerable traction in recent years due to its efficiency and mild reaction conditions.

Recent studies have highlighted the importance of azido-containing compounds in the field of medicinal chemistry. For instance, researchers have demonstrated that derivatives of D-azido-tert-leucine CHA salt can be employed to develop targeted therapeutics for various diseases. One notable application is in the synthesis of protease inhibitors, which are critical for treating conditions such as cancer and inflammation. The ability to precisely modify the structure of these inhibitors using D-azido-tert-leucine CHA salt as a building block has led to the discovery of several promising lead compounds with improved binding affinities and selectivity.

In addition to its role in drug development, D-azido-tert-leucine CHA salt has found applications in the field of chemical biology. Researchers are leveraging its unique chemical properties to probe biological pathways and develop novel probes for studying protein-protein interactions. The compound's ability to undergo site-specific modifications allows scientists to create biosensors that can detect specific biomolecules with high sensitivity. These biosensors are invaluable tools for diagnostic applications, offering a non-invasive and rapid method for detecting disease biomarkers.

The synthesis of D-azido-tert-leucine CHA salt is another area where this compound has made significant contributions. Advanced synthetic methodologies have been developed to produce this compound with high purity and yield, ensuring its availability for various research applications. One such methodology involves the use of chiral auxiliaries to control the stereochemistry of the reaction, resulting in enantiomerically pure products. This approach is particularly important in medicinal chemistry, where the stereochemistry of a molecule can significantly impact its biological activity.

The future prospects of D-azido-tert-leucine CHA salt are promising, with ongoing research exploring new applications and refining existing synthetic routes. As our understanding of chemical biology and medicinal chemistry continues to evolve, this compound is expected to play an increasingly important role in the development of next-generation therapeutics. Its versatility and reactivity make it an indispensable tool for researchers striving to push the boundaries of synthetic chemistry and biopharmaceutical innovation.

The impact of D-azido-tert-leucine CHA salt extends beyond academic research, with potential implications for industrial applications as well. Pharmaceutical companies are increasingly investing in novel chemical entities like this one to develop more effective treatments for complex diseases. The ability to rapidly synthesize and modify these compounds using established methodologies provides a significant advantage in drug discovery pipelines, enabling faster development timelines and reduced costs.

In conclusion, D-azido-tert-leucine CHA salt, identified by its CAS number 1234692-88-6, is a multifaceted compound with far-reaching implications in chemical biology and medicinal chemistry. Its unique structural features and reactivity make it an invaluable tool for researchers exploring innovative therapeutic strategies. As advancements continue to be made in synthetic methodologies and biopharmaceutical applications, this compound is poised to play a central role in shaping the future of drug discovery and development.